Cerium zirconium tetraoxide

• IUPAC Name: cerium(3+);oxygen(2-);zirconium(4+)
• InChI: InChI=1S/Ce.O.Zr/q+3;-2;+4
• InChI Key: WPQBNJRIWONKBL-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[Zr+4].[Ce+3]
• Molecular Formula: CeOZr+5
• Molecular Weight: 247.34 g/mol
• CAS RN: 53169-24-7

Description

Ceria-zirconia is a solid solution of cerium (IV) oxide (CeO2, also known as ceria) and zirconium oxide (ZrO2, also known as zirconia). The crystal structure adopted by ceria-zirconia depends on the Zr/Ce ratio and temperature. It is widely used as a component in current three-way catalytic converters.

Synthesis Analysis

Ceria-zirconia supports were synthesized via template-assisted co-precipitation. Several methods are used for the synthesis of these nanomaterials, including simple precipitation and co-precipitation from mother liquors, sol–gel methods, precipitation from nanoemulsions, hydrothermal and solvothermal techniques, combustion and flame spray pyrolysis, precipitation using molecular and solid-state matrices, 3D printing and mechanochemical methods.

Molecular Structure Analysis

The crystal structure of CeO2, ZrO2 and (Ce, Zr)O2 and its defects are discussed in connection with the resulting specific catalytic activity. The crystal structure adopted by ceria-zirconia depends on the Zr/Ce ratio and temperature.

Chemical Reactions Analysis

Ceria-zirconia exhibits exceptional catalytic activity in redox reactions. It significantly improves the activity of transition metals and their oxides dispersed on/or in it, also acting as an oxygen buffer.

Physical And Chemical Properties Analysis

Structural properties and reducibility of zirconium-doped cerium dioxide systems were studied using periodic plane-wave calculations based on density functional theory. The Ce3+ concentration in the surface (2–3 nm) and bulk regions of ceria-zirconia films grown on single crystal yttria-stabilized zirconia, YSZ (001) was quantified.

Scientific Research Applications

Catalytic Activity in Redox Reactions

Cerium zirconium tetraoxide exhibits exceptional catalytic activity in redox reactions. . The generation of active oxygen species at the nanoparticle interface and in the surface layer of solid-state solutions enhances this activity. .

Biomedical Applications

In the biomedical field, cerium zirconium tetraoxide nanoparticles have shown promise due to their unique physical, chemical, and biological properties . .

Osseointegration in Dental and Orthopedic Implants

The incorporation of cerium oxide into zirconia toughened alumina ceramics has been found to promote osteogenic differentiation and osseointegration . .

Enhanced Reducibility for Environmental Applications

Cerium zirconium tetraoxide nanocrystals undergo significant structural and surface modifications upon high-temperature reduction with hydrogen. .

Energy Applications

Nanostructured cerium oxide, which includes cerium zirconium tetraoxide, has been extensively studied for its applications in energy-related fields. .

Polishing Agent for Optical Materials

Cerium zirconium tetraoxide slurries are used for the chemical-mechanical polishing of surfaces. This includes microelectronic device wafers, electronic displays, eyeglass lenses, and other optical materials. .

Mechanism of Action

Target of Action

Cerium zirconium tetraoxide, also known as cerium(3+);oxygen(2-);zirconium(4+), primarily targets reactive oxygen species (ROS) in biological systems . It also targets the redox reactions involved in various catalytic processes .

Mode of Action

The interaction of cerium zirconium tetraoxide with its targets involves a unique redox mechanism. The compound possesses enzyme mimetic activities, including superoxide dismutase (SOD), catalase, glutathione peroxidase, photolyase, and phosphatase . These activities are based on the reversible conversion between two valence states of cerium (Ce (III)/Ce (IV)) . This redox cycling allows cerium zirconium tetraoxide to scavenge the most noxious reactive oxygen species in a self-regenerating, energy-free manner .

Biochemical Pathways

Cerium zirconium tetraoxide affects several biochemical pathways due to its multifunctional biomimetic activities. It plays a crucial role in the redox regulation of oxidative stress pathways, which are pivotal in the pathogenesis of inflammatory disorders . Moreover, cerium zirconium tetraoxide has been demonstrated to be an effective strategy for the synergistic decomposition of H2O and CO2 by methane, playing a crucial role in optimizing solar thermochemical processes .

Pharmacokinetics

The compound’s redox properties and catalytic performance suggest that it may have significant interactions with biological systems

Result of Action

The molecular and cellular effects of cerium zirconium tetraoxide’s action are primarily related to its antioxidant and catalytic activities. It has been shown to have antibacterial activity against various bacteria . Moreover, it has been found to have anti-inflammatory effects, inhibiting inflammation cues while boosting the pro-resolving anti-inflammatory signaling pathways .

Action Environment

The action, efficacy, and stability of cerium zirconium tetraoxide can be influenced by various environmental factors. For instance, the presence of zirconium has been shown to significantly increase the gas production from the oxidation–reduction reaction . Moreover, the shape effect of cerium zirconium tetraoxide nanomaterials is associated with the amount of zirconia that is incorporated into the ceria lattice .

Future Directions

Ceria-zirconia is immensely important in heterogeneous catalysis, and the growing consensus is that catalytic activity correlates with the concentration of reduced Ce3+ species and accompanying oxygen vacancies. The use of an oxygen storage material will adsorb the oxygen coexisting with NOx, which is regarded as an effective way to improve the NOx conversion efficiency for a three-way catalyst.